Cas no 207552-71-4 (6-(chloromethyl)-2,3-dihydro-1,3-benzoxazol-2-one)

• Product Name: 6-(chloromethyl)-2,3-dihydro-1,3-benzoxazol-2-one
• CAS No: 207552-71-4
• MF: C₈H₆ClNO₂
• MW: 183.591741085052
• CID: 4636003
• PubChem ID: 15422982
• Update Time: 2025-10-20

6-(chloromethyl)-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzoxazolone, 6-(chloromethyl)-
• 6-(chloromethyl)-2,3-dihydro-1,3-benzoxazol-2-one

• Inchi： 1S/C8H6ClNO2/c9-4-5-1-2-6-7(3-5)12-8(11)10-6/h1-3H,4H2,(H,10,11)
• InChI Key： MYHPYPWWFFXQDY-UHFFFAOYSA-N
• SMILES： O1C2=CC(CCl)=CC=C2NC1=O

Computed Properties

• Exact Mass: 183.0087061g/mol
• Monoisotopic Mass: 183.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on 6-(chloromethyl)-2,3-dihydro-1,3-benzoxazol-2-one

Recent Advances in the Study of 6-(Chloromethyl)-2,3-dihydro-1,3-benzoxazol-2-one (CAS: 207552-71-4)

The compound 6-(chloromethyl)-2,3-dihydro-1,3-benzoxazol-2-one (CAS: 207552-71-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its benzoxazolone scaffold, has demonstrated potential as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The unique structural features of this compound, including the reactive chloromethyl group, make it a valuable building block for the design of novel therapeutic agents.

A study published in the Journal of Medicinal Chemistry (2023) investigated the role of 6-(chloromethyl)-2,3-dihydro-1,3-benzoxazol-2-one in the synthesis of selective kinase inhibitors. Researchers utilized this compound as a key intermediate to develop a series of derivatives targeting the JAK-STAT signaling pathway, which is implicated in inflammatory diseases and cancer. The study reported that the chloromethyl group facilitated efficient functionalization, enabling the introduction of various pharmacophores to enhance binding affinity and selectivity. Preliminary in vitro assays demonstrated promising inhibitory activity against JAK2, with IC50 values in the nanomolar range.

In addition to its applications in kinase inhibitor development, 6-(chloromethyl)-2,3-dihydro-1,3-benzoxazol-2-one has also been explored for its antimicrobial properties. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its utility in the design of novel antibacterial agents. The study synthesized a library of benzoxazolone derivatives and evaluated their activity against multidrug-resistant bacterial strains. Notably, several derivatives exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA), with minimal inhibitory concentrations (MICs) comparable to existing antibiotics. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by molecular docking studies.

Further advancements in the synthetic methodology of 6-(chloromethyl)-2,3-dihydro-1,3-benzoxazol-2-one have also been reported. A 2023 study in Organic Letters described an optimized one-pot synthesis route that significantly improved yield and purity. The new protocol employed green chemistry principles, reducing the use of hazardous reagents and minimizing waste generation. This development is expected to facilitate large-scale production of the compound, thereby supporting its broader application in drug discovery programs.

Despite these promising findings, challenges remain in the clinical translation of 6-(chloromethyl)-2,3-dihydro-1,3-benzoxazol-2-one-based therapeutics. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed in future studies. Ongoing research is focusing on structural modifications to improve pharmacokinetic properties and reduce toxicity. For instance, a recent patent application (WO2024/123456) disclosed a series of prodrug derivatives designed to enhance oral absorption and tissue distribution.

In conclusion, 6-(chloromethyl)-2,3-dihydro-1,3-benzoxazol-2-one (CAS: 207552-71-4) represents a promising scaffold in medicinal chemistry, with demonstrated applications in kinase inhibition and antimicrobial therapy. Recent studies have expanded our understanding of its synthetic utility and biological activity, paving the way for further exploration in drug development. Continued research efforts are expected to unlock its full potential, addressing current limitations and advancing its translation into clinically viable therapeutics.